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Compound of Interest

Compound Name: Golgicide A-2

Cat. No.: B1240604 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Golgicide A-2 (GCA-2) is the most biologically active enantiomer of Golgicide A (GCA), a

potent, cell-permeable, and reversible inhibitor of the cis-Golgi ArfGEF, GBF1.[1][2][3][4] By

specifically targeting GBF1, GCA-2 prevents the activation of ADP-ribosylation factor 1 (Arf1), a

critical GTPase for Golgi structure and function.[3][5][6] This inhibition leads to a rapid

dissociation of the COPI coat from Golgi membranes, culminating in the disassembly of the

Golgi apparatus and the trans-Golgi Network (TGN).[3][4][7] These application notes provide

detailed protocols for the preparation, storage, and handling of GCA-2 stock solutions for

experimental use.

Chemical and Physical Properties
A summary of the key properties of Golgicide A-2 is essential for accurate stock solution

preparation.
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Property Value Reference

Molecular Formula C₁₇H₁₄F₂N₂ [1]

Molecular Weight 284.30 g/mol [1][2][4]

CAS Number 1394285-50-7 [1]

Appearance Off-white to white solid/powder [5]

Solubility (High) ≥100 mg/mL in DMSO [1]

Solubility (Moderate) ≥12.95 mg/mL in DMSO [5]

Solubility (Low)
≥2.27 mg/mL in Ethanol (with

sonication)
[5]

Solubility (Aqueous) Insoluble in water [5][6]

Experimental Protocols
3.1. Required Materials

Golgicide A-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Sterile serological pipettes and pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2. Safety Precautions
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Golgicide A-2 is classified as harmful if swallowed and causes skin and serious eye

irritation.[8] It may also cause respiratory irritation.[8]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE at all times.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[8]

3.3. Protocol for High-Concentration Stock Solution (e.g., 50 mM in DMSO)

This protocol describes the preparation of a high-concentration primary stock solution, which is

ideal for long-term storage and subsequent dilution for various experiments.

Preparation

Storage

1. Weigh GCA-2

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Tubes

5. Store at -80°C
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Figure 2. Signaling pathway showing inhibition of GBF1 by Golgicide A-2.

Pathway Description:

Activation: In its normal state, GBF1 activates the small GTPase Arf1 by promoting the

exchange of GDP for GTP. [3]2. Recruitment: Active, GTP-bound Arf1 recruits the COPI coat

protein complex to the membranes of the cis-Golgi. [3]3. Function: The COPI coat is

essential for the budding of transport vesicles and for maintaining the structural and

functional integrity of the Golgi complex. [3][4]4. Inhibition: Golgicide A-2 binds to and

inhibits GBF1, preventing Arf1 activation. [3][6]This leads to the failure of COPI recruitment,

arrest of protein secretion, and rapid disassembly of the Golgi apparatus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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